N-(2-fluorobenzyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-2-phenyl-2-pyrrol-1-ylacetamide
• InChI: InChI=1S/C19H17FN2O/c20-17-11-5-4-10-16(17)14-21-19(23)18(22-12-6-7-13-22)15-8-2-1-3-9-15/h1-13,18H,14H2,(H,21,23)
• InChI Key: YTHNPCRTSDRHBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)NCC2=CC=CC=C2F)N3C=CC=C3
• Molecular Formula: C19H17FN2O
• Molecular Weight: 308.3 g/mol

Description

“N-(2-fluorobenzyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide” is a complex organic compound that contains several functional groups. It has a fluorobenzyl group, a phenyl group, a pyrrole ring, and an acetamide group. Each of these groups can confer different properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups. The fluorobenzyl and phenyl groups are aromatic, the pyrrole ring is a heterocycle, and the acetamide group contains a carbonyl and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a fluorine atom could increase its lipophilicity, and the presence of an amide could allow for hydrogen bonding.

Scientific Research Applications

Rhodium-Catalyzed C–H Functionalization

N-(2-fluorobenzyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide: has been investigated as a substrate in Rhodium (III)-catalyzed C–H bond functionalization reactions. Specifically, it can react with internal alkynes to yield two different products: C–H alkenylation products or indazole products. .

Crystallography

The crystal structure of related compounds provides valuable insights into their molecular arrangements. .

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the biological target it interacts with. Without more information, it’s impossible to say what the mechanism of action of this compound might be.

Future Directions

The future directions for research on this compound would depend on its intended use. If it has potential as a drug, for example, future research might focus on optimizing its synthesis, studying its mechanism of action, and testing its efficacy and safety in preclinical and clinical trials.